7-Methoxyquinoxalin-2(1H)-one

• IUPAC Name: 7-methoxy-1H-quinoxalin-2-one
• InChI: InChI=1S/C9H8N2O2/c1-13-6-2-3-7-8(4-6)11-9(12)5-10-7/h2-5H,1H3,(H,11,12)
• InChI Key: GVERQUMLAYWTMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=CC(=O)N2
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID40333208
• Molecular Weight: 176.17 g/mol
• CAS RN: 55687-30-4

Description

7-Methoxyquinoxalin-2(1H)-one is a quinoxaline derivative. Quinoxaline derivatives are a significant class of heterocyclic compounds containing two nitrogen atoms and are known for their wide range of pharmacological activities.

Synthesis Analysis

Quinoxaline derivatives, such as 7-Methoxyquinoxalin-2(1H)-one, can be synthesized from the condensation of 3-hydroxy-2-oxo quinoxaline with 2,3-unsaturated carbonyl compounds under different conditions to yield ester and amide derivatives. The structure of the synthesized compounds can be elucidated based on IR, 1H NMR, 13C NMR, mass, and elemental analyses.

Molecular Structure Analysis

The molecular structure of 7-Methoxyquinoxalin-2(1H)-one can be analyzed using various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

In the context of biological evaluation, 7-Methoxyquinoxalin-2(1H)-one derivatives have shown inhibitory activity against α-amylase and α-glucosidase.

Scientific Research Applications

Antitumor Activity

7-Methoxyquinoxalin-2(1H)-one: derivatives have been synthesized and evaluated for their potential as antitumor agents. . The ability to induce cell cycle arrest and apoptosis makes these derivatives valuable in the development of new cancer therapies.

Anti-Hyperglycemic Properties

. These compounds have been tested for their inhibitory effects on α-amylase and α-glucosidase, enzymes involved in carbohydrate digestion, showing potential as treatments for conditions like diabetes.

Pharmacological Applications

. The compound serves as a building block for creating various derivatives with therapeutic properties, highlighting its importance in drug development.

Materials Science

The chemical properties of 7-Methoxyquinoxalin-2(1H)-one make it suitable for use in materials science. .

Environmental Science

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Biological Research

In biological research, 7-Methoxyquinoxalin-2(1H)-one and its derivatives are valuable for studying cell biology and biochemistry. .

Mechanism of Action

Target of Action

The primary targets of 7-Methoxyquinoxalin-2(1H)-one are the enzymes α-amylase and α-glucosidase . These enzymes play a crucial role in the digestion of carbohydrates, breaking down complex sugars into simpler ones for absorption in the body .

Mode of Action

7-Methoxyquinoxalin-2(1H)-one interacts with α-amylase and α-glucosidase, inhibiting their activities .

Biochemical Pathways

The inhibition of α-amylase and α-glucosidase by 7-Methoxyquinoxalin-2(1H)-one affects the carbohydrate digestion pathway . This leads to a reduction in postprandial hyperglycemia, which is the high blood sugar level that occurs after a meal . The downstream effect of this is a potential reduction in the risk of developing type 2 diabetes .

Pharmacokinetics

The compound has been found to meet lipinski’s rules of five, which suggest good bioavailability .

Result of Action

This can lead to a decrease in postprandial blood sugar levels, potentially reducing the risk of type 2 diabetes .

Future Directions

The future directions for research on 7-Methoxyquinoxalin-2(1H)-one could include further exploration of its pharmacological activities and potential applications in medicine, given the known activities of quinoxaline derivatives.

Synthesis routes and methods

Procedure details

A 50% solution of ethyl 2-oxoacetate (18.47 mL, 93 mmol) in toluene was added to a solution of 4-methoxybenzene-1,2-diamine (10.73 g, 78 mmol) in ethanol (100 mL) at ambient temperature and the reaction was refluxed for 2 h. The reaction was concentrated in vacuo and crystallized from ethanol to afford a mixture of 6-methoxyquinoxalin-2(1H)-one and 7-methoxyquinoxalin-2(1H)-one (5.73 g, 32.50 mmol, 42% yield). MS (LC/MS) R.T.=0.68; [M+H]+=177.10.

Q & A

Q1: What is unique about the synthesis of 7-Methoxyquinoxalin-2(1H)-one as described in the research?

A1: The research focuses on optimizing the Hinsberg reaction, a common method for synthesizing quinoxalinone derivatives. [] The study found that 7-Methoxyquinoxalin-2(1H)-one (7b) can be synthesized regioselectively, meaning only one isomer is formed, regardless of the reaction pH. This is significant because achieving regioselectivity in organic synthesis is often challenging. The study also highlights the influence of substituents on the benzene ring of o-phenylenediamine derivatives and their reactivity in the Hinsberg reaction. [] For instance, while a methoxy group allows for regioselectivity, nitro and amino substituents hinder the formation of the desired quinoxalinone ring. []